Cas no 70980-27-7 (methyl 2-(2-hydroxycyclohexyl)acetate)

• Product Name: methyl 2-(2-hydroxycyclohexyl)acetate
• CAS No: 70980-27-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 3409548
• PubChem ID: 12698497
• Update Time: 2025-05-23

methyl 2-(2-hydroxycyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANEACETIC ACID, 2-HYDROXY-, METHYL ESTER
• methyl 2-(2-hydroxycyclohexyl)acetate
• 70980-27-7
• METHYL2-(2-HYDROXYCYCLOHEXYL)ACETATE
• AT25971

• Inchi： 1S/C9H16O3/c1-12-9(11)6-7-4-2-3-5-8(7)10/h7-8,10H,2-6H2,1H3
• InChI Key： TXZRYAJZEVSREG-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CC(=O)OC

Computed Properties

• Exact Mass: 172.109944368Da
• Monoisotopic Mass: 172.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on methyl 2-(2-hydroxycyclohexyl)acetate

Methyl 2-(2-Hydroxycyclohexyl)acetate: An Overview of CAS No. 70980-27-7

Methyl 2-(2-hydroxycyclohexyl)acetate (CAS No. 70980-27-7) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring and a hydroxyl group, making it an interesting subject for both academic research and industrial applications.

The chemical formula of methyl 2-(2-hydroxycyclohexyl)acetate is C10H18O3, and its molecular weight is approximately 186.24 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations.

In the pharmaceutical industry, methyl 2-(2-hydroxycyclohexyl)acetate has gained attention due to its potential as an intermediate in the synthesis of drugs and biologically active compounds. Recent studies have explored its role in the development of new therapeutic agents, particularly in the areas of anti-inflammatory and analgesic drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound as a key intermediate in the synthesis of novel COX-2 inhibitors, which are known for their selective anti-inflammatory properties.

Moreover, methyl 2-(2-hydroxycyclohexyl)acetate has been investigated for its potential as a chiral building block in asymmetric synthesis. The presence of the hydroxyl group on the cyclohexyl ring provides a chiral center that can be exploited to synthesize enantiomerically pure compounds. This is particularly important in the pharmaceutical industry, where enantiomeric purity can significantly affect the efficacy and safety of drugs. A recent study published in Tetrahedron: Asymmetry demonstrated the successful use of this compound as a chiral auxiliary in the asymmetric synthesis of biologically active molecules.

In addition to its pharmaceutical applications, methyl 2-(2-hydroxycyclohexyl)acetate has found use in materials science and polymer chemistry. Its ability to participate in various chemical reactions makes it a valuable monomer for the synthesis of functional polymers and copolymers. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with improved mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The environmental impact of methyl 2-(2-hydroxycyclohexyl)acetate has also been studied to ensure its safe use in industrial processes. Research conducted by the Environmental Protection Agency (EPA) indicates that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are still recommended to minimize any potential risks.

In conclusion, methyl 2-(2-hydroxycyclohexyl)acetate (CAS No. 70980-27-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and properties make it an important intermediate in pharmaceutical synthesis, a valuable chiral building block in asymmetric reactions, and a useful monomer for polymer chemistry. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern chemistry.